BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Reactivity Study: Sodium Oxide
vs. Sodium Peroxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium oxide

Cat. No.: B074600

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of sodium oxide
(Na20) and sodium peroxide (Naz02), supported by experimental data and detailed protocols.
Understanding the distinct reactive profiles of these compounds is crucial for their safe
handling and effective application in research and development, including in the synthesis of
active pharmaceutical ingredients and the design of novel drug delivery systems.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of sodium oxide and
sodium peroxide is essential before exploring their reactivity. The key differences are
summarized in the table below.
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Property Sodium Oxide (Naz0) Sodium Peroxide (Na202)
Molar Mass 61.98 g/mol 77.98 g/mol [1]

Appearance White, crystalline solid[2] Pale yellow, granular solid[1][2]
Melting Point 1,132 °C (decomposes)[2] 460 °C (decomposes)[1][2]
Boiling Point Sublimes at 1,275 °C[2] 657 °C (decomposes)[1]
Crystal Structure Tetrahedral[2] Hexagonal[1][2]

Oxidation State of Oxygen -2[2] -1[2]

) ] lonic with a covalent O-O bond
Bonding lonic . _ _
in the peroxide anion[2]

Reactivity with Water

Both sodium oxide and sodium peroxide react exothermically with water, but their reaction
pathways and products differ significantly.

Sodium Oxide: Reacts with water to form sodium hydroxide, a strong base.[3] This is a
straightforward acid-base reaction where the oxide ion acts as a strong base.

Reaction: Na20(s) + H20(I) — 2NaOH(aq)[3]

Sodium Peroxide: Reacts with water to produce sodium hydroxide and hydrogen peroxide.[4]
The reaction is more complex and can be influenced by temperature. In hot water, the
hydrogen peroxide decomposes to release oxygen gas.[5]

Reaction (cold water): Na202(s) + 2H20(l) - 2NaOH(aq) + H202(aq)[4] Reaction (hot water):
2Na202(s) + 2H20(1) — 4NaOH(aq) + O2(g)

The following diagram illustrates the distinct reaction pathways of sodium oxide and sodium
peroxide with water.
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Fig. 1: Reaction pathways of sodium oxide and sodium peroxide with water.

: itative C : t ity witl

Parameter Sodium Oxide (Naz0) Sodium Peroxide (Naz02)
_ -287 kJ/mol (for the reaction
Enthalpy of Reaction (AH) -238 kJ/mol )
producing O2)[6]
Sodium hydroxide, hydrogen
Reaction Products Sodium hydroxide peroxide (and oxygen at higher
temperatures)[4][5]
pH of Resulting Solution Highly alkaline (pH ~14)[3] Highly alkaline (pH ~14)

Reactivity with Acids

Both compounds react vigorously with acids in neutralization reactions.

Sodium Oxide: Reacts with acids to form a salt and water.
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Reaction with HCI: Na20(s) + 2HCl(aq) — 2NaCl(aq) + H20(l)
Sodium Peroxide: Reacts with acids to form a salt, water, and hydrogen peroxide.

Reaction with HCI: Na202(s) + 2HCIl(aq) — 2NaCl(aq) + H202(aq)

Redox Reactivity

The presence of the peroxide ion (O227) in sodium peroxide, where oxygen is in a -1 oxidation
state, makes it a potent oxidizing agent, a key difference from sodium oxide.

Reactivity with Oxidizing Agents

Sodium Oxide: As the oxygen in sodium oxide is in its lowest oxidation state (-2), it is not
readily oxidized further. Reactions with strong oxidizing agents like potassium permanganate
(KMnOQa) are not characteristic of sodium oxide itself but may occur with its reaction product in
water (NaOH). A known reaction involves sodium hydroxide and potassium permanganate to
produce sodium oxide among other products.[7]

Sodium Peroxide: Being a strong oxidizing agent, its reaction with other oxidizers is less
common. However, it can participate in complex redox reactions. For instance, in an acidic
medium, it reacts with potassium permanganate to produce oxygen gas.[8]

Reaction with acidified KMnOa: 2KMnOas + 5Na202 + 8H2S04 —» 2MnS0O4 + 5Na2S04 + K2S0a4
+ 8H20 + 502[8]

Reactivity with Reducing Agents

Sodium Oxide: Can be reduced to sodium metal by strong reducing agents at high
temperatures, though this is not a common laboratory practice. Carbon, for instance, is not
reactive enough to reduce sodium oxide because sodium has a higher affinity for oxygen.[9]

Sodium Peroxide: Reacts violently with reducing agents. For example, it reacts with carbon
with near-explosive violence.[10]

The following diagram illustrates the differing redox behaviors of sodium oxide and sodium
peroxide.
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Fig. 2: Comparative redox properties of sodium oxide and sodium peroxide.

Relevance in Drug Development and Biological
Systems

While sodium oxide itself has limited direct application in drug delivery, sodium peroxide and
other metal peroxides are gaining interest, particularly in cancer therapy. They can be
incorporated into nanoparticles to target the tumor microenvironment.[11][12] In the acidic
tumor microenvironment, these peroxides decompose to release hydrogen peroxide, which can
then participate in Fenton-like reactions to generate highly toxic hydroxyl radicals (¢OH),
inducing cancer cell death.[13] This generation of reactive oxygen species (ROS) is a key
mechanism in some cancer therapies and is also a fundamental aspect of cellular signaling.
[11][14][15]

The diagram below illustrates a simplified logical workflow of how a metal peroxide-based
nanoparticle could function in a targeted drug delivery scenario.
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Fig. 3: Logical workflow of a peroxide-based drug delivery system.

Experimental Protocols
Determination of Enthalpy of Reaction with Water by
Calorimetry

This protocol describes a method to compare the heat released by the reaction of sodium

oxide and sodium peroxide with water.

Objective: To determine and compare the enthalpy of reaction for Na2O and Naz20:2 with water.
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Materials:

o Coffee cup calorimeter (two nested polystyrene cups with a lid)

 Digital thermometer (£0.1 °C)

o Magnetic stirrer and stir bar

e 250 mL beaker

e 100 mL graduated cylinder

e Analytical balance (£0.001 g)

e Sodium oxide (powder)

e Sodium peroxide (granular)

e Deionized water

Procedure:

Assemble the calorimeter by placing one polystyrene cup inside another and covering it with
the lid.

e Add a precisely measured volume (e.g., 100.0 mL) of deionized water to the calorimeter.

e Place the calorimeter on a magnetic stirrer, add the stir bar, and begin stirring gently.

« Insert the digital thermometer through the lid into the water and record the temperature every
30 seconds for 2 minutes to establish a baseline.

e Weigh a small, precisely known mass (e.g., ~0.5 g) of sodium oxide.
o At the 2.5-minute mark, quickly add the sodium oxide to the water and replace the lid.

o Continue to record the temperature every 30 seconds for at least 10 minutes, or until the
temperature has peaked and is steadily decreasing.
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» Repeat the entire procedure using a similar molar amount of sodium peroxide.

» Calculate the heat absorbed by the solution and the calorimeter, and subsequently, the
enthalpy of reaction per mole of the sodium compound.

Comparative Analysis of Oxidizing Power by Titration

This protocol uses the reaction of sodium peroxide with an acidic solution, followed by titration
with potassium permanganate to quantify the amount of hydrogen peroxide produced, which is
an indicator of its oxidizing potential. A similar procedure with sodium oxide will demonstrate
the absence of hydrogen peroxide formation.

Objective: To demonstrate the oxidizing nature of sodium peroxide and its absence in sodium
oxide through the formation of H20:.

Materials:

e Buret (50 mL)

o Pipette (25 mL)

o Erlenmeyer flasks (250 mL)
e Volumetric flasks (100 mL)
e Analytical balance

e Sodium peroxide

e Sodium oxide

o Standardized potassium permanganate solution (~0.02 M)
 Sulfuric acid (~1 M)

o Deionized water

Procedure:
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e Preparation of Sodium Peroxide Solution: Accurately weigh a small amount of sodium
peroxide (~0.2 g) and dissolve it in a 100 mL volumetric flask with deionized water, ensuring
the solution remains cool. Dilute to the mark.

o Titration: Pipette 25.0 mL of the sodium peroxide solution into an Erlenmeyer flask.
 Acidify the solution by adding ~20 mL of 1 M sulfuric acid.

« Titrate the solution with the standardized potassium permanganate solution until a faint,
persistent pink color is observed.

e Record the volume of KMnOas solution used.

o Comparative Experiment with Sodium Oxide: Repeat the same procedure using a molar
equivalent of sodium oxide.

e Analysis: The volume of KMnOas used in the sodium peroxide titration is proportional to the
amount of H202 produced. The titration with the sodium oxide solution should consume a
negligible amount of KMnOa, demonstrating the absence of H202 formation.

Safety and Handling

Both sodium oxide and sodium peroxide are hazardous materials and must be handled with
extreme care in a controlled laboratory environment.

o Corrosivity: Both compounds are highly corrosive and can cause severe skin and eye burns.
[16]

» Reactivity with Water: Reactions with water are highly exothermic and can be violent,
especially with sodium peroxide.[4] Always add the solid to water slowly and in small
amounts, never the other way around.

o Oxidizing Hazard (Sodium Peroxide): Sodium peroxide is a strong oxidizer and can ignite or
cause explosions upon contact with organic materials, reducing agents, and combustibles.
[17] It should be stored away from these materials in a cool, dry, well-ventilated area.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat. Work in a fume hood to avoid inhaling any
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dust.

This comparative guide highlights the significant differences in reactivity between sodium
oxide and sodium peroxide, stemming from the different oxidation states of oxygen in the two
compounds. A thorough understanding of these differences is paramount for their safe and
effective use in any research or developmental application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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